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Compound of Interest

Compound Name: L-Glucose-13C

Cat. No.: B15139900

Essential Safety and Handling Guide for L-Glucose-
13C

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle L-Glucose-13C.
The following procedural steps and operational plans are designed to ensure safe handling,
use, and disposal of this compound.

Personal Protective Equipment (PPE)

While L-Glucose-3C is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is essential.[1] The toxicological properties of L-Glucose-3C have
not been fully investigated, so caution is advised.[1][2] The following table summarizes the
recommended personal protective equipment.
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PPE Category

Item

Specifications & Use

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact.[3] For tasks
with a higher risk of exposure,
consider double-gloving.[3]
Change gloves immediately if

contaminated.

Eye Protection

Safety Glasses with Side
Shields

Minimum requirement for
working with or around the
material.[3] Must be marked
with "Z87" to signify adherence
to ANSI Z87.1 standards.[3]

Face Protection

Face Shield

Recommended in addition to
safety glasses or goggles
when there is a significant risk
of splashing, such as when

preparing solutions.[3][4]

Body Protection

Laboratory Coat

A full-length lab coat is
required to protect skin and
clothing from potential
splashes.[4][5]

Foot Protection

Closed-Toe Shoes

Required to prevent injury from

spills or dropped items.[5][6]

Respiratory Protection

Dust Mask or Respirator

Required when handling the
solid form if dust is generated
and adequate ventilation is not

available.[7]

Operational Plan: Handling and Use

Adherence to a systematic workflow is critical for minimizing risk and ensuring the integrity of

experiments involving L-Glucose-13C.
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Pre-Handling Preparations

o Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the
entire experimental procedure.

e Fume Hood: For procedures that may generate dust or aerosols, work within a properly
functioning chemical fume hood.[5]

o Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,
etc.), and waste containers are readily accessible.

Handling the Solid Compound

o Don PPE: Put on all required personal protective equipment as outlined in the table above.

» Weighing: Carefully weigh the desired amount of L-Glucose-*3C. Avoid creating dust by
handling the powder gently.[8][9][10] If dust is generated, ensure adequate ventilation or use
respiratory protection.

o Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent
splashing. If using water as the solvent, the solution can be sterilized by filtration through a
0.22 pm filter.[11]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling L-Glucose-*3C in a
laboratory setting.
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Workflow for handling L-Glucose-*3C.
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Disposal Plan

Proper disposal of L-Glucose-13C and associated waste is crucial to maintain a safe laboratory
environment and comply with regulations.

Waste Segregation

e Solid Waste: Unused L-Glucose-3C powder and contaminated items (e.g., weigh boats,
gloves, paper towels) should be collected in a designated, sealed container.

e Liquid Waste: Aqueous solutions of L-Glucose-*3C should be collected in a clearly labeled
waste container. Do not pour solutions down the drain unless permitted by local regulations.

[1]

Disposal Procedures

o Labeling: All waste containers must be clearly labeled with their contents, including the
chemical name ("L-Glucose-13C Waste") and any solvents used.

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
environmental regulations.[1][2] Consult your institution's Environmental Health and Safety
(EHS) office for specific guidance on chemical waste disposal.

» Container Management: Do not mix different types of chemical waste. Ensure waste
containers are kept closed when not in use and are stored in a designated secondary
containment area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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